Cas no 2229379-25-1 (3-(1-bromo-2-methylpropan-2-yl)quinoline)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)quinoline
• CAS No: 2229379-25-1
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 6221205
• PubChem ID: 165648253
• Update Time: 2025-10-28

3-(1-bromo-2-methylpropan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)quinoline
• EN300-1919763
• 2229379-25-1

• Inchi： 1S/C13H14BrN/c1-13(2,9-14)11-7-10-5-3-4-6-12(10)15-8-11/h3-8H,9H2,1-2H3
• InChI Key： PXWJJRSMZRSKPR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 263.03096g/mol
• Monoisotopic Mass: 263.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)quinoline

3-(1-Bromo-2-Methylpropan-2-yl)Quinoline: A Comprehensive Overview

3-(1-Bromo-2-Methylpropan-2-yl)Quinoline, identified by the CAS number 2229379-25-1, is a fascinating compound that has garnered significant attention in the field of organic chemistry. This compound is a derivative of quinoline, a heterocyclic aromatic system, with a brominated isopropyl group attached at the 3-position. The structure of this compound is intriguing due to the combination of an aromatic quinoline ring and a substituted alkyl chain, which imparts unique chemical and physical properties.

The synthesis of 3-(1-Bromo-2-Methylpropan-2-yl)Quinoline involves a series of well-defined organic reactions. Researchers have employed various strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to achieve this compound. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, making this compound more accessible for further research and applications.

One of the most notable aspects of this compound is its versatile reactivity. The presence of the bromine atom in the isopropyl group renders it susceptible to nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. For instance, it can be used as a precursor for the preparation of other quinoline derivatives with diverse functionalities. This versatility has been exploited in recent studies to develop novel materials for optoelectronic applications.

The physical properties of CAS No. 2229379-25-1 are equally compelling. It exhibits a high melting point due to the strong intermolecular forces arising from the aromatic system and the bulky substituent. Additionally, its solubility in various solvents has been studied extensively, providing insights into its potential applications in drug delivery systems and polymer chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 3-(1-Bromo-2-Methylpropan-2-yl)Quinoline with remarkable accuracy. These studies have revealed that the compound possesses unique electronic characteristics, such as high electron mobility and strong fluorescence emission, which make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a lead compound for drug development. However, further research is required to fully understand its pharmacokinetic profile and toxicity profile.

The application of 3-(1-Bromo-2-Methylpropan-2-yl)Quinoline extends beyond traditional organic synthesis. It has been utilized as a catalyst in certain organocatalytic reactions, demonstrating its ability to facilitate complex transformations with high efficiency. This dual role as both a substrate and a catalyst underscores its significance in modern chemical research.

In conclusion, CAS No. 2229379-25-1, or 3-(1-Bromo-2-Methylpropan-2-yl)Quinoline, is a multifaceted compound with immense potential across various fields of chemistry. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers striving to push the boundaries of organic chemistry and materials science.